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Compound of Interest

Compound Name: (2-Thienyl)-methylsilane

Cat. No.: B15480217

CAS Number: 18245-28-8

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (2-Thienyl)trimethylsilane, a
versatile organosilicon compound with significant potential in medicinal chemistry and drug
development. The document details its chemical and physical properties, provides an
experimental protocol for its synthesis, and explores its applications in the synthesis of
pharmacologically active compounds, particularly thienopyridine derivatives. Spectroscopic
data is presented to aid in the characterization of this compound. Furthermore, this guide
illustrates a potential synthetic pathway where (2-Thienyl)trimethylsilane serves as a key
building block in the development of anticancer agents.

Introduction

Organosilicon compounds have garnered increasing interest in medicinal chemistry due to their
unique properties that can enhance the pharmacological profiles of drug candidates. The
incorporation of a silicon atom can modulate lipophilicity, metabolic stability, and receptor
binding affinity. Thiophene moieties are also considered privileged structures in drug discovery,
appearing in a number of approved pharmaceuticals. (2-Thienyl)trimethylsilane, which
combines both a thiophene ring and a trimethylsilyl group, represents a valuable synthetic
intermediate for the construction of novel therapeutic agents.
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Chemical and Physical Properties

(2-ThienyDhtrimethylsilane, also known as 2-(trimethylsilyl)thiophene, is a liquid at room
temperature.[1] Its fundamental properties are summarized in the table below.

Property Value Reference
CAS Number 18245-28-8 [1][21[3]
Molecular Formula C7H12SSi [11[2]
Molecular Weight 156.32 g/mol [11121[3]
Appearance Liquid [1]

Purity 97% - 98% [11[3]

Spectroscopic Data

Characterization of (2-Thienyl)trimethylsilane is crucial for its effective use in synthesis. The
following table summarizes key spectroscopic data.

Spectrum Type Key Peaks/Signals

(Predicted) Signals expected for the
1H NMR trimethylsilyl protons and the protons on the
thiophene ring.

(Predicted) Resonances for the carbon atoms of
13C NMR

the trimethylsilyl group and the thiophene ring.

Mass Spectrum (EI) Data available, refer to NIST WebBook.[2][4]

(Predicted) Characteristic bands for C-H, C=C

Infrared (IR) Spectrum . . I
(aromatic), and Si-C vibrations.

Note: While specific, experimentally derived spectra for (2-Thienyl)trimethylsilane were not
found in the immediate search, the NIST WebBook provides access to its mass spectrum.[2][4]
Predicted NMR and IR data are based on the known spectral properties of similar compounds.
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Experimental Protocols
Synthesis of (2-Thienyl)trimethylsilane

A general and effective method for the synthesis of aryl and heteroaryl silanes involves the
reaction of an organolithium species with a silyl halide. The following is a representative
protocol for the synthesis of (2-Thienyl)trimethylsilane.

Materials:

Thiophene

e n-Butyllithium (n-BuLi)

e Chlorotrimethylsilane (TMSCI)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Anhydrous sodium sulfate

e Saturated agueous ammonium chloride solution

o Standard glassware for anhydrous reactions (e.g., Schlenk line)

Procedure:

A solution of thiophene in anhydrous diethyl ether or THF is cooled to -78 °C under an inert
atmosphere (e.g., argon or nitrogen).

e An equimolar amount of n-butyllithium is added dropwise to the cooled solution, and the
mixture is stirred for 1-2 hours at this temperature to ensure complete formation of 2-
thienyllithium.

o Chlorotrimethylsilane (1.1 equivalents) is then added dropwise to the reaction mixture.

e The reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours.

e The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium
chloride.
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e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure.

e The crude product is purified by vacuum distillation to yield (2-Thienyl)trimethylsilane as a
clear liquid.

Applications in Drug Development

(2-Thienyltrimethylsilane is a valuable precursor for the synthesis of various heterocyclic
compounds with potential therapeutic applications. Thienopyridines and thienopyrimidines, for
instance, have shown a wide range of biological activities, including anticancer, anti-
inflammatory, and antimicrobial properties.[5][6][7]

Synthesis of Thienopyridine and Thienopyrimidine
Derivatives

Thienopyridine and thienopyrimidine scaffolds are present in several approved drugs. The
synthesis of these compounds often involves the construction of the pyridine or pyrimidine ring
onto a pre-existing thiophene core. (2-Thienyl)trimethylsilane can be utilized in cross-coupling
reactions to introduce the thienyl moiety to a suitable backbone, facilitating the synthesis of
these complex heterocyclic systems. For example, palladium-catalyzed cross-coupling
reactions of organosilanes with aryl halides are a powerful tool for C-C bond formation.

Role in the Synthesis of Anti-Cancer Agents

Thiophene derivatives have been extensively investigated for their anticancer properties.[8][9]
[10][11][12] The synthesis of novel thieno[2,3-c]pyridine and thieno[2,3-d][5][6][13]triazolo[1,5-
a]pyrimidine derivatives has demonstrated significant cytotoxic activity against various cancer
cell lines.[9][10] (2-Thienyl)trimethylsilane can serve as a starting material in the multi-step
synthesis of such compounds.

Visualizations
Logical Relationship in Drug Discovery
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The following diagram illustrates the central role of (2-Thienyl)trimethylsilane as a building
block in the synthesis of potentially therapeutic compounds.

Functionalized Thiophene Intermediates }—»

Cyclization Reactions Thienopyridine & Thienopyrimidine Scaffolds

Y . Cross-Coupling Reactions
(2-Thienyl)trimethylsilane ‘ o, Suzak, Stile)

Click to download full resolution via product page

Caption: Role of (2-Thienyl)trimethylsilane in Drug Discovery.

Experimental Workflow for Anticancer Agent Synthesis

This diagram outlines a generalized experimental workflow for the synthesis of a hypothetical
anticancer agent starting from (2-Thienyl)trimethylsilane.
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Starting Material

(2-Thienyl)trimethylsilane

CAS: 18245-28-8

Synthetjc Steps

Step 1: Functionalization

e.g., Halogenation or Borylation

:

Step 2: Key Coupling Reaction

Introduction of Pyridine/Pyrimidine Precursor

:

Step 3: Cyclization

Formation of Fused Ring System

:

Step 4: Final Modification

Introduction of Pharmacophores

Final Product & Analysis

Thienopyridine-based Anticancer Agent

Purification & Characterization

HPLC, NMR, MS

Click to download full resolution via product page

Caption: Synthesis Workflow for a Thienopyridine Anticancer Agent.
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Conclusion

(2-ThienyDhtrimethylsilane is a valuable and versatile building block for the synthesis of complex
heterocyclic molecules with significant potential in drug discovery. Its ability to participate in a
variety of chemical transformations, particularly cross-coupling reactions, makes it an important
tool for medicinal chemists. Further exploration of its reactivity and incorporation into novel
molecular scaffolds is likely to lead to the development of new therapeutic agents, particularly
in the field of oncology. This guide provides a foundational resource for researchers and
professionals working in this exciting area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cymitquimica.com [cymitquimica.com]

e 2. Silane, trimethyl-2-thienyl- [webbook.nist.gov]

o 3. 2-(Trimethylsilyl)thiophene, 97% | Fisher Scientific [fishersci.ca]
e 4. Silane, trimethyl-2-thienyl- [webbook.nist.gov]

e 5. A Simple Synthesis of Some New Thienopyridine and Thieno-pyrimidine Derivatives -
PMC [pmc.ncbi.nim.nih.gov]

e 6. scispace.com [scispace.com]
o 7.researchgate.net [researchgate.net]

» 8. Design, Synthesis and Anticancer Activity of New Polycyclic: Imidazole, Thiazine,
Oxathiine, Pyrrolo-Quinoxaline and Thienotriazolopyrimidine Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 9. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine
Derivatives as Hsp90 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

e 10. researchgate.net [researchgate.net]
e 11. mdpi.com [mdpi.com]

e 12. biointerfaceresearch.com [biointerfaceresearch.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15480217?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA0023WG/thiophene-2-trimethylsilyl/
https://webbook.nist.gov/cgi/cbook.cgi?ID=18245-28-8&Units=SI
https://www.fishersci.ca/shop/products/2-trimethylsilyl-thiophene-97-thermo-scientific/p-7041162
https://webbook.nist.gov/cgi/inchi?ID=C18245288&Mask=200
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146533/
https://scispace.com/pdf/synthesis-and-reactions-of-new-thienopyridines-5bro9bjwgf.pdf
https://www.researchgate.net/publication/225438513_Thienopyridines_Synthesis_Properties_and_Biological_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC8038178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8038178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8038178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11858597/
https://www.researchgate.net/publication/378566703_Designing_Potent_Anti-Cancer_Agents_Synthesis_and_Molecular_Docking_Studies_of_Thieno23-d124triazolo15-apyrimidine_Derivatives
https://www.mdpi.com/1420-3049/28/11/4270
https://biointerfaceresearch.com/wp-content/uploads/2021/11/20695837126.76337667.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 13.rsc.org [rsc.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: (2-Thienyl)trimethylsilane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480217#cas-number-for-2-thienyl-methylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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